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Molecular Basis of Vitamin K2 Activity

Vitamin K2 refers to a group of compounds known as menaquinones (MKs). Their core biological activity is

tied to their function as cofactors for the enzyme γ-glutamylcarboxylase. This enzyme catalyzes the

conversion of specific glutamic acid (Glu) residues to γ-carboxyglutamic acid (Gla) in Vitamin K-dependent

proteins (VKDPs). This carboxylation is critical for the ability of these proteins to bind calcium [1].

The table below summarizes the key VKDPs and their physiological roles, which constitute the primary

mechanisms of Vitamin K2's biological activity.

Vitamin K-Dependent
Protein (VKDP)

Primary
Tissue/Function

Role of Carboxylation

Matrix Gla Protein (MGP)
[2] [3] [1]

Vascular smooth

muscle, cartilage

Inhibits soft tissue and vascular calcification;

inactivation leads to calcium deposition in
arteries.

Osteocalcin [2] [3] [1] Bone Binds calcium and facilitates its incorporation
into the bone matrix; essential for bone

mineralization and turnover.

Gas6 (Growth arrest-

specific gene 6) [1]

Nervous system, heart,

lungs, kidneys

Regulates cellular functions including

proliferation, adhesion, protection against
apoptosis, and phagocytosis.
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Vitamin K-Dependent
Protein (VKDP)

Primary
Tissue/Function

Role of Carboxylation

Coagulation Factors (II,

VII, IX, X) and Proteins C,
S, Z [1]

Liver; blood coagulation Enables binding to phospholipid surfaces for

the blood clotting cascade; Proteins C and S
have anticoagulant roles.

Experimental Evidence for Broader Biological Activities

Beyond its classical roles, research has uncovered other significant biological activities, particularly for the

menaquinone-4 (MK-4) form. The following diagram outlines one well-established anticancer mechanism.

Vitamin K2 (MK-4)

ROS Generation

JNK Activation p38 MAPK Activation

Mitochondrial Pathway

Apoptosis

Click to download full resolution via product page

Diagram of Vitamin K2-induced apoptosis via ROS-JNK/p38-mitochondrial pathways in cancer cells [4].

Supporting Experimental Data from a Bladder Cancer Study:
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Cell Lines: Human bladder cancer cells (T24, J82, EJ) and normal cell lines (L02, HEK293) were

used [4].
Treatment: Cells were treated with Vitamin K2 (MK-4), dissolved in ethanol with a final solvent

concentration of 0.1% in culture medium [4].
Key Methodologies:

Cell Viability: Assessed using the MTT assay [4].
Apoptosis Detection: Annexin V-FITC/PI staining analyzed by flow cytometry and TUNEL
assay [4].
Mitochondrial Membrane Potential (ΔΨm): Measured using Rhodamine 123 staining [4].

ROS Detection: Fluorescence-based assays with the inhibitor N-acetyl cysteine (NAC) [4].
Protein Analysis: Western Blot for cytochrome c release, cleavage of caspase-3 and PARP,

and phosphorylation of JNK and p38. Subcellular fractionation was used to isolate
mitochondrial and cytosolic proteins [4].

Pathway Inhibition: Specific inhibitors SP600125 (JNK) and SB203580 (p38 MAPK) were
used to confirm the involvement of these pathways [4].

Vitamin K2 in Physiology and Disease

Clinical and preclinical studies highlight the importance of Vitamin K2 in several physiological systems:

Bone Health: K2 supplementation (both MK-4 and MK-7) has been shown to improve bone strength
and reduce fracture rates in postmenopausal women by activating osteocalcin [2] [3].

Glycemic Homeostasis: A 6-month randomized controlled trial on Type 2 Diabetes patients found
that MK-7 supplementation significantly reduced fasting glucose, insulin, and HbA1c levels. This

effect was linked to changes in the gut microbiome and increased beneficial fecal metabolites like
secondary bile acids and short-chain fatty acids [5].

Cardiovascular Health: K2 activates Matrix Gla Protein (MGP), a potent inhibitor of vascular
calcification. Large observational studies, such as the Rotterdam Study, have associated higher K2

intake with a lower risk of severe aortic calcification, coronary heart disease, and cardiovascular
mortality [2] [6] [3].

Guidance for Further Research on Your Specific
Compound

The term "6Z 10Z Vitamin K2 d7" suggests a highly specialized molecule, likely a deuterated form

(indicated by "d7") with specific stereochemistry at two double bonds (6Z, 10Z). This compound is probably
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a chemical reference standard or a metabolite used in advanced pharmacokinetic or mass spectrometry

studies.

To find more targeted technical data, I recommend the following approaches:

Search Specialized Databases: Query the exact compound name in chemical and
pharmaceutical databases like PubChem, ChemSpider, or the freely available portion of SciFinder.

This can provide structural information and suppliers.
Probe Scientific Literature: Search Google Scholar and PubMed for the full chemical name or its

variants. Focus your search on journals specializing in analytical chemistry, drug metabolism, or lipid
research.

Consult Suppliers: Companies that specialize in fine chemicals, stable isotopes, and research
biochemicals often provide detailed analytical data and certificates of analysis for such specific

compounds on their websites.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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